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Compound Name: Phenolphthalin

Cat. No.: B1214455 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction and Principle
The Phenolphthalin test, commonly known as the Kastle-Meyer test, is a highly sensitive

presumptive test for the presence of blood.[1][2] It is a catalytic color test that relies on the

peroxidase-like activity of the heme group in hemoglobin.[3] In the presence of an oxidizing

agent, such as hydrogen peroxide, the heme catalyzes the oxidation of the colorless

phenolphthalin reagent to the vibrant pink phenolphthalein.[3] A rapid color change to pink is a

positive presumptive indication for the presence of blood.[3][4] It is important to note that this is

a presumptive test, and a positive result indicates that blood may be present.[5] Confirmatory

tests are necessary for the definitive identification of blood.[5]

Materials and Reagents
The following table summarizes the key reagents and their preparation for the Phenolphthalin
test.
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Reagent/Material Description/Preparation Concentration/Purity

Phenolphthalin Reagent

(Kastle-Meyer Reagent)

Commercially available or

prepared in-house. A common

preparation involves dissolving

phenolphthalein powder in

ethanol and then reducing it

with zinc dust in a basic

solution until colorless.

1% or 0.5% phenolphthalein in

ethanol is a common starting

point for reduction.[6][7][8]

Ethanol
Used to clean the area of the

stain and to moisten the swab.
Reagent grade or 95%.[6]

Hydrogen Peroxide (H₂O₂)
The oxidizing agent in the

reaction.
3% solution.[3][4]

Sterile Cotton Swabs or Filter

Paper

For sample collection from the

suspected stain.
Sterile.[4]

Distilled or Reagent Grade

Water

To moisten the swab or filter

paper for sample collection.
High purity.

Positive Control A known blood standard.
A small, dried spot of known

blood.[4][5]

Negative Control
A clean swab or filter paper

without any sample.
Sterile.[4][5]

Experimental Protocol
This protocol outlines the standard procedure for performing the phenolphthalin presumptive

test.

3.1 Reagent Preparation (if not using a commercial kit):

1% Phenolphthalein Solution: Dissolve 1.0 gram of phenolphthalein powder in 100 mL of

95% ethanol.[6]

Reduced Phenolphthalin (Kastle-Meyer Reagent): To the 1% phenolphthalein solution, add

20 grams of zinc dust and 100 mL of 20% sodium hydroxide solution. The solution is refluxed
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until it becomes colorless, indicating the reduction of phenolphthalein to phenolphthalin.[2]

The solution should be stored in a sealed container with zinc dust to maintain its reduced

state.

3.2 Quality Control:

Before testing any unknown samples, it is mandatory to test the reagents with both a positive

and a negative control.[4][5]

Positive Control: Test a known bloodstain. A rapid pink color change should be observed

after the addition of all reagents.[4]

Negative Control: Test a clean, unstained area or a clean swab. No color change should be

observed.[4]

If the controls do not yield the expected results, the reagents should be discarded and new

reagents prepared or obtained.

3.3 Sample Testing Procedure:

Moisten a sterile cotton swab or a piece of filter paper with a drop of distilled water or

ethanol.[4]

Gently rub the suspected stain with the moistened swab or filter paper to transfer a small

amount of the sample.[4][5]

Add one to two drops of the phenolphthalin reagent to the swab or filter paper.[3] Observe

for any immediate color change. If a pink color appears at this stage, it indicates the

presence of an oxidizing agent other than hydrogen peroxide and the result is considered

inconclusive.[3]

Add one to two drops of 3% hydrogen peroxide to the swab or filter paper.[3][4]

Observe for an immediate color change. A rapid development of a pink color within 5-10

seconds is a positive presumptive result for blood.[3][5] A delayed color change may be due

to the oxidation of the reagent by air and should be interpreted with caution.[5]
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Interpretation of Results
Positive Result: An immediate and distinct pink color change upon the addition of hydrogen

peroxide.[3] This indicates the presumptive presence of blood.

Negative Result: No color change is observed. This suggests the absence of blood, although

very low concentrations may not be detected.

Inconclusive Result: A pink color develops before the addition of hydrogen peroxide, or the

color of the substrate interferes with the observation.[3][5]

Experimental Workflow Diagram

Preparation
Testing Procedure

Results

Suspected Stain Moisten Sterile Swab/Filter Paper Collect Sample Add Phenolphthalin Reagent Observe for Color Change Add 3% Hydrogen PeroxideNo Color

InconclusivePink Color

Observe for Rapid Color Change

Positive (Pink Color)Immediate Pink

Negative (No Color Change)
No Change

Click to download full resolution via product page

Caption: Workflow of the Phenolphthalin Presumptive Test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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